Isorenieratene
Overview
Description
Isorenieratene is a diterpenoid and a carotenoid phi-end group.
Scientific Research Applications
1. Geological and Paleoenvironmental Studies
Isorenieratene and its derivatives have been extensively studied in various geological formations, providing insights into the environmental conditions of past eras. For instance, in the Jurassic Kimmeridge Clay Formation and a Pliocene Mediterranean sapropel, the presence and distribution of this compound derivatives reveal complex diagenetic pathways, indicating varied environmental factors influencing their formation (Damsté, Schouten, & Duin, 2001). Additionally, this compound derivatives in Lower Jurassic shales suggest a link with iron availability in anoxic environments, providing clues about the taphonomy of these compounds in ancient iron-rich settings (Reinhardt et al., 2018).
2. Biochemical Interactions and Health Applications
This compound's interaction with human serum albumin (HSA) has been explored, indicating potential health implications. The binding of this compound to HSA through hydrophobic forces and electrostatic attraction suggests its influence on the protein's structure and potential biomedical applications (Chen et al., 2018). Moreover, this compound extracted from Rhodococcus sp. B7740 demonstrated significant antioxidant properties and UV protection effects, suggesting its potential in preventing UV-related damages, including age-related macular degeneration (Chen, Guo, Yang, Chen, Xie, & Sun, 2019).
3. Molecular Dynamics and Chemical Analysis
Computational chemical studies of this compound have provided insights into its molecular transformations, including cyclisation reactions and the formation of diaromatic compounds, enhancing our understanding of complex diagenetic pathways (Duin & Damsté, 2003). Additionally, spectroscopic studies of this compound and related compounds have shed light on their spectroscopic properties, contributing to our knowledge of carotenoid chemistry (Fuciman et al., 2015).
properties
CAS RN |
524-01-6 |
|---|---|
Molecular Formula |
C40H48 |
Molecular Weight |
528.8 g/mol |
IUPAC Name |
1,2,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,3,6-trimethylphenyl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]benzene |
InChI |
InChI=1S/C40H48/c1-29(17-13-19-31(3)21-27-39-35(7)25-23-33(5)37(39)9)15-11-12-16-30(2)18-14-20-32(4)22-28-40-36(8)26-24-34(6)38(40)10/h11-28H,1-10H3/b12-11+,17-13+,18-14+,27-21+,28-22+,29-15+,30-16+,31-19+,32-20+ |
InChI Key |
ZCIHMQAPACOQHT-YSEOPJLNSA-N |
Isomeric SMILES |
CC1=C(C(=C(C=C1)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C2=C(C=CC(=C2C)C)C)\C)\C)/C)/C)C |
SMILES |
CC1=C(C(=C(C=C1)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C=CC(=C2C)C)C)C)C)C |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C=CC(=C2C)C)C)C)C)C |
synonyms |
isorenieratene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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